Cas no 1249490-87-6 (2,5-difluoro-N-(1-methoxypropan-2-yl)aniline)

• Product Name: 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline
• CAS No: 1249490-87-6
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5216528
• PubChem ID: 62536592
• Update Time: 2025-07-16

2,5-difluoro-N-(1-methoxypropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline
• Benzenamine, 2,5-difluoro-N-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C10H13F2NO/c1-7(6-14-2)13-10-5-8(11)3-4-9(10)12/h3-5,7,13H,6H2,1-2H3
• InChI Key： VSBGTXMYUUYIHU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C)COC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3

Additional information on 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline

Introduction to 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline (CAS No. 1249490-87-6)

2,5-difluoro-N-(1-methoxypropan-2-yl)aniline (CAS No. 1249490-87-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, offers a range of potential applications in drug discovery, chemical synthesis, and advanced materials development.

The chemical structure of 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline consists of an aniline core substituted with two fluorine atoms at the 2 and 5 positions and an N-(1-methoxypropan-2-yl) group. The presence of these functional groups imparts specific properties that make it a valuable intermediate in various synthetic pathways. The fluorine atoms enhance the compound's lipophilicity and metabolic stability, while the methoxypropan-2-yl group provides additional steric and electronic effects that can influence its reactivity and biological activity.

In the realm of medicinal chemistry, 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline has been explored as a key intermediate in the synthesis of novel pharmaceuticals. Recent studies have highlighted its potential as a building block for developing drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize small molecules with potent anti-inflammatory and anti-cancer properties. The ability to fine-tune the chemical structure through strategic modifications has led to the discovery of compounds with improved pharmacokinetic profiles and reduced side effects.

Beyond its applications in drug discovery, 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced functional materials. For example, it has been incorporated into polymer matrices to enhance their thermal stability and mechanical strength. Additionally, the compound's ability to form stable complexes with metal ions has opened up new avenues for creating hybrid materials with tailored optical and electronic properties.

The synthesis of 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline typically involves a multi-step process that includes the formation of the aniline core followed by selective substitution with fluorine atoms and the methoxypropan-2-yl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, catalytic methods using transition metals have been developed to improve yield and reduce byproduct formation.

In terms of safety and handling, 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline should be managed with care due to its potential reactivity and sensitivity to certain conditions. It is important to follow standard laboratory practices for handling organic compounds, including proper storage, ventilation, and personal protective equipment (PPE). Additionally, environmental considerations should be taken into account during its synthesis and disposal to minimize any adverse impacts.

The future prospects for 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, ongoing clinical trials are evaluating the efficacy of drugs derived from this compound in treating various diseases. Furthermore, advances in computational chemistry are providing deeper insights into its molecular behavior, which can guide future synthetic efforts and application development.

In conclusion, 2,5-difluoro-N-(1-methoxypropan-2-yl)aniline (CAS No. 1249490-87-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it a valuable asset for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and improvements will further solidify its importance in these fields.